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Compound of Interest

Compound Name: WAY-200070

Cat. No.: B1683082 Get Quote

Introduction

WAY-200070 is a synthetic, nonsteroidal compound renowned for its potent and highly

selective agonist activity on Estrogen Receptor β (ERβ).[1][2] With an IC50 of approximately

2.3 nM for ERβ, it exhibits significantly lower affinity for ERα, making it an invaluable tool for

investigating the specific roles of ERβ signaling in various physiological and pathological

processes.[2][3] In cell culture experiments, WAY-200070 is utilized to explore the ERβ-

dependent pathways involved in neuroprotection, anxiety, depression, inflammation, and

metabolic diseases.[1][4][5] Upon binding to ERβ in the cytoplasm, WAY-200070 induces the

receptor's translocation into the nucleus.[4][6] This event initiates a cascade of downstream

effects, including the activation of gene transcription, such as c-fos, and the modulation of

neurotransmitter systems like dopamine and serotonin.[4][6]

Data Presentation: Solubility and Storage of WAY-200070

Proper dissolution and storage are critical for maintaining the stability and activity of WAY-
200070. The following table summarizes its solubility in various solvents and recommended

storage conditions. It is important to note that WAY-200070 is practically insoluble in water.[7]
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Solvent
Concentration
(mg/mL)

Concentration
(mM)

Storage of Stock
Solution

DMSO
≥ 31 mg/mL[3] to 61

mg/mL[7]

≥ 101.27 mM[3] to

199.27 mM[7]

-80°C for up to 2

years[8] or -20°C for

up to 1 year.[8]

Ethanol 30 mg/mL[7] ~98 mM
Aliquot and store at

-20°C or -80°C.

DMF 33 mg/mL[5] ~107.8 mM
Aliquot and store at

-20°C or -80°C.

Note: The molecular weight of WAY-200070 is 306.11 g/mol .[3] It is highly recommended to

use freshly opened, anhydrous DMSO, as moisture can significantly reduce the solubility of the

compound.[7][8] To avoid repeated freeze-thaw cycles, stock solutions should be aliquoted into

smaller volumes.[7]

Experimental Protocols
Protocol 1: Preparation of a Concentrated Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of WAY-200070 in DMSO.

Materials:

WAY-200070 powder (Molecular Weight: 306.11 g/mol )

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Procedure:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-101271/WAY-200070-DataSheet-MedChemExpress.pdf
https://www.selleckchem.com/products/way-200070.html
https://file.medchemexpress.com/batch_PDF/HY-101271/WAY-200070-DataSheet-MedChemExpress.pdf
https://www.selleckchem.com/products/way-200070.html
https://www.medchemexpress.com/WAY-200070.html
https://www.medchemexpress.com/WAY-200070.html
https://www.selleckchem.com/products/way-200070.html
https://www.caymanchem.com/product/23323/way-200070
https://www.benchchem.com/product/b1683082?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-101271/WAY-200070-DataSheet-MedChemExpress.pdf
https://www.selleckchem.com/products/way-200070.html
https://www.medchemexpress.com/WAY-200070.html
https://www.selleckchem.com/products/way-200070.html
https://www.benchchem.com/product/b1683082?utm_src=pdf-body
https://www.benchchem.com/product/b1683082?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weighing the Compound: In a sterile microcentrifuge tube, accurately weigh out 1 mg of

WAY-200070 powder.

Calculating Solvent Volume: To prepare a 10 mM stock solution, calculate the required

volume of DMSO. For 1 mg of WAY-200070, this volume is approximately 326.7 µL.[3]

Dissolution: Add the calculated volume of anhydrous, sterile DMSO to the tube containing

the WAY-200070 powder.

Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved,

resulting in a clear solution. Gentle warming in a 37°C water bath can aid dissolution if

necessary.

Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile

polypropylene tubes. Store these aliquots at -80°C for long-term storage (up to 2 years) or at

-20°C for shorter-term storage (up to 1 year).[8]

Protocol 2: Preparation of Working Solutions for Cell
Culture Experiments
This protocol outlines the dilution of the concentrated stock solution into cell culture medium to

achieve the desired final concentration for treating cells.

Materials:

10 mM WAY-200070 stock solution in DMSO (from Protocol 1)

Pre-warmed, complete cell culture medium appropriate for your cell line

Sterile serological pipettes and pipette tips

Procedure:

Determine Final Concentration: Decide on the final concentration of WAY-200070 required

for your experiment. This is often determined through dose-response studies.
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Serial Dilution (Recommended): To ensure accuracy and minimize pipetting errors with small

volumes, perform a serial dilution. For example, to achieve a final concentration of 1 µM in

your cell culture well: a. Prepare an intermediate dilution by adding 2 µL of the 10 mM stock

solution to 1998 µL of pre-warmed cell culture medium. This results in a 10 µM intermediate

solution. b. Gently mix the intermediate solution by pipetting up and down.

Final Dilution into Culture Medium: Add the appropriate volume of the intermediate solution

to your cell culture plates. For instance, to achieve a 1 µM final concentration in a well

containing 1 mL of medium, add 100 µL of the 10 µM intermediate solution.

Solvent Control: It is crucial to include a vehicle control in your experimental setup. This

control should contain the same final concentration of DMSO as the wells treated with WAY-
200070.[9] Most cell lines can tolerate a final DMSO concentration of up to 0.5%, but it is

best practice to keep it below 0.1% if possible, especially for sensitive or primary cells.[9][10]

Incubation: Gently swirl the plates to ensure even distribution of the compound and incubate

the cells for the desired experimental duration.
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Caption: Experimental workflow for preparing WAY-200070 solutions.
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Caption: Signaling pathway of WAY-200070 as an ERβ agonist.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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